Cas no 17110-51-9 (Cholesteryl Oleyl Carbonate)

• Product Name: Cholesteryl Oleyl Carbonate
• CAS No: 17110-51-9
• MF: C₄₆H₈₀O₃
• MW: 681.125615119934
• MDL: MFCD00003634
• CID: 50651
• PubChem ID: 24849095
• Update Time: 2025-10-09

Cholesteryl Oleyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Cholesterol oleyl carbonate
• Cholesteryl oleyl carbonate
• oleyl carbonate
• 5-CHOLESTEN-3BETA-OL 3-OLEYLCARBONATE
• chlesteryl oleyl carbonate
• cholesteric-oleyl-carbonate
• Cholesterol 9-octadecenyl carbonate
• Cholesteryl oleoyl carbonate
• Cholesteryloleylcarbanate
• cholresteryloleoylcarbonate
• COC
• Oleyl Carbonic Acid Cholesterol Ester
• Oleyl cholesteryl carbonate
• 5-Cholesten-3-yl 9-octadecenyl carbonate
• CHOLESTERYL OLEYL CARBONATE 99+%
• Cholesteryl oleyl carbonate, 99+%
• CholesterolOleylCarbonate
• [(3S,8S,9R,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,
• Cholesteryl Oleyl Carbonate

• MDL： MFCD00003634
• Inchi： 1S/C46H80O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-34-48-44(47)49-39-30-32-45(5)38(35-39)26-27-40-42-29-28-41(37(4)25-23-24-36(2)3)46(42,6)33-31-43(40)45/h14-15,26,36-37,39-43H,7-13,16-25,27-35H2,1-6H3
• InChI Key： XMPIMLRYNVGZIA-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCCCCCCCC=CCCCCCCCC)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 680.61100
• Monoisotopic Mass: 680.611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 24
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Uncertain
• Density: 0.9404 (rough estimate)
• Melting Point: 20ºC
• Boiling Point: 633.49°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.4960 (estimate)
• PSA: 35.53000
• LogP: 14.58710
• Specific Rotation: -23º(C=2,CHCL327ºC)
• Optical Activity: [α]27/D −22°, c = 2 in chloroform
• Solubility: Uncertain
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Cholesteryl Oleyl Carbonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on Cholesteryl Oleyl Carbonate

Cholesteryl Oleyl Carbonate (CAS No. 17110-51-9): A Comprehensive Overview

Cholesteryl Oleyl Carbonate (CAS No. 17110-51-9) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This ester of cholesterol and oleyl alcohol exhibits a range of properties that make it a valuable component in various applications, from drug delivery systems to cosmetic formulations. This comprehensive overview delves into the chemical structure, physical properties, and potential applications of Cholesteryl Oleyl Carbonate, highlighting recent advancements and research findings.

Chemical Structure and Physical Properties

Cholesteryl Oleyl Carbonate is an ester formed by the reaction of cholesterol and oleyl alcohol. The chemical formula for this compound is C₄₂H₇₂O₃. The molecular weight of Cholesteryl Oleyl Carbonate is approximately 636.02 g/mol. The structure of this compound combines the hydrophobic nature of the cholesterol moiety with the long, unsaturated fatty acid chain of oleyl alcohol, resulting in a molecule with amphiphilic properties.

The physical properties of Cholesteryl Oleyl Carbonate are characterized by its low solubility in water and high solubility in organic solvents such as ethanol, chloroform, and dimethyl sulfoxide (DMSO). This solubility profile makes it an ideal candidate for use in lipid-based drug delivery systems and other formulations where controlled release and enhanced bioavailability are desired.

Melting Point and Thermal Stability

The melting point of Cholesteryl Oleyl Carbonate is around 45-48°C, which is relatively low compared to other cholesterol esters. This property is advantageous in pharmaceutical applications where temperature-sensitive drugs need to be incorporated into formulations without causing degradation or loss of activity. Additionally, the thermal stability of Cholesteryl Oleyl Carbonate has been studied extensively, with reports indicating that it remains stable under typical storage conditions and during processing.

Bioavailability and Pharmacokinetics

The bioavailability of drugs can be significantly enhanced by incorporating them into lipid-based delivery systems. Recent studies have shown that Cholesteryl Oleyl Carbonate-based formulations can improve the oral bioavailability of poorly water-soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that a self-emulsifying drug delivery system (SEDDS) containing Cholesteryl Oleyl Carbonate increased the oral bioavailability of a model drug by up to 300% compared to conventional formulations.

The pharmacokinetic profile of drugs delivered using Cholesteryl Oleyl Carbonate-based systems has also been investigated. Research indicates that these systems can achieve sustained release, leading to prolonged drug action and reduced dosing frequency. This is particularly beneficial for chronic conditions where patient compliance is crucial.

Cosmetic Applications

Beyond its pharmaceutical applications, Cholesteryl Oleyl Carbonate has found significant use in the cosmetic industry. Its emollient properties make it an excellent ingredient for skin care products, where it helps to moisturize and protect the skin barrier. Additionally, the compound's ability to form stable emulsions enhances the texture and stability of cosmetic formulations.

A study published in the International Journal of Cosmetic Science explored the use of Cholesteryl Oleyl Carbonate-based emulsions in anti-aging creams. The results showed that these emulsions improved skin hydration and elasticity, reducing the appearance of fine lines and wrinkles. The study also highlighted the safety profile of Cholesteryl Oleyl Carbonate, with no adverse effects observed even after prolonged use.

Safety and Toxicology strong> p > < p >The safety profile of Cholesteryl Oleyl Carbonate strong >has been extensively evaluated through various toxicological studies . These studies have consistently shown that Cholesteryl Oleyl Carbonate strong >is well-tolerated when used at recommended concentrations . Acute toxicity tests , repeated dose toxicity studies , and genotoxicity assessments have all demonstrated low toxicity levels , further supporting its safe use in both pharmaceutical and cosmetic applications . p > < p >In addition to its favorable safety profile ,< strong > Cholesteryl Oleyl Carbonate strong >has been found to be non-irritating to skin and eyes , making it suitable for topical applications . A study published in Toxicology Letters reported that topical application of Cholesteryl Oleyl Carbonate strong >did not cause any significant irritation or sensitization reactions , even at high concentrations . p > < p >< strong >Conclusion strong > p > < p >< strong >Cholesteryl Oleyl Carbonate strong >( CAS No . 17110-51-9 ) is a versatile compound with a wide range of applications in pharmaceuticals , cosmetics , and other industries . Its unique chemical structure , favorable physical properties , enhanced bioavailability , and excellent safety profile make it an attractive choice for researchers and formulators alike . As ongoing research continues to uncover new potential uses for Cholesteryl Oleyl Carbonate strong >, its importance in various fields is likely to grow even further . p > article > response >